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Compound of Interest

Compound Name: Pentaerythritol propoxylate

Cat. No.: B1255821

CAS Number: 9051-49-4

This technical guide provides a comprehensive overview of pentaerythritol propoxylate, a
valuable branched polymer for various scientific applications. The information is specifically
tailored for researchers, scientists, and drug development professionals, with a focus on its
physicochemical properties, synthesis, and key experimental applications.

Physicochemical Properties of Pentaerythritol
Propoxylate

Pentaerythritol propoxylate is a viscous liquid whose properties can vary depending on the
degree of propoxylation.[1] The data presented below corresponds to a common commercially
available form with an average molecular weight of approximately 426 g/mol .
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Property

Value

CAS Number

9051-49-4

Molecular Formula (example)

C22H48012[2][3]

Average Molecular Weight (Mn)

~426 g/mol [1][4]

Appearance Viscous liquid[1][4]

Density 1.05 g/mL at 25 °C[1][2][3]
Boiling Point >300 °C[1][2][3]

Flash Point 192 °C (377.6 °F) - closed cup[1]

Refractive Index

n20/D 1.464[1][4]

Solubility Miscible with water[5]
XLogP3 -1.6[2]

Hydrogen Bond Donor Count 4]2]

Hydrogen Bond Acceptor Count 8[2]

Rotatable Bond Count 20[2]

Synthesis of Pentaerythritol Propoxylate

The synthesis of pentaerythritol propoxylate is typically achieved through the propoxylation

of pentaerythritol.[6] This process involves the ring-opening addition of propylene oxide to the

hydroxyl groups of pentaerythritol.

Experimental Protocol for Synthesis

A general method for the synthesis of pentaerythritol propoxylate is described in the patent

literature and involves the following steps:[6]

o Charging the Reactor: Pentaerythritol and a catalyst, such as dimethylaminoethanol, are

added to a reaction vessel.
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 Inert Atmosphere: The reaction vessel is purged with an inert gas, such as nitrogen, to
prevent side reactions.

e Heating and Stirring: The mixture is stirred and heated to a reaction temperature of 110-140
°C.

» Addition of Propylene Oxide: Propylene oxide is continuously added to the reaction mixture
while maintaining the temperature and stirring. The reaction is carried out under a pressure
of -0.095 to 0.35 MPa.

o Reaction Completion: The reaction is allowed to proceed until the desired degree of
propoxylation is achieved. The resulting product is pentaerythritol propoxylate.

This method allows for the direct synthesis of the product without the need for extensive post-
reaction purification.[6]

Applications in Research and Drug Development

A significant application of pentaerythritol propoxylate in the research and drug development
sector is its use as a crystallization agent for macromolecules, particularly proteins.[5][7][8] Its
branched polymer structure provides a unique chemical environment that can promote the
formation of well-ordered, high-resolution diffraction-quality crystals, which are essential for
determining the three-dimensional structure of proteins.[8][9] This is a critical step in structure-
based drug design.

Pentaerythritol propoxylate has been successfully used to crystallize a variety of proteins,
including the phosphate transporter (PiPT), aggregation suppressing protein A (AgsA), and the
2-methylcitrate dehydratase.[2][7][8][10]

Experimental Protocol: Protein Crystallization using the
Hanging-Drop Vapor Diffusion Method

The following is a detailed protocol for the use of pentaerythritol propoxylate as a precipitant
in protein crystallization, adapted from methodologies described in the literature.[5]

e Preparation of Stock Solutions:
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o Prepare a buffered 50% (v/v) stock solution of pentaerythritol propoxylate. The choice of
buffer and pH will be protein-dependent.

o Prepare the purified protein sample at a suitable concentration (typically 5-15 mg/mL) in
an appropriate buffer.

o Setting up the Crystallization Experiment:
o This protocol utilizes the hanging-drop vapor diffusion method.

o Pipette 500 pL of the reservoir solution (containing a specific concentration of
pentaerythritol propoxylate, buffer, and any necessary additives) into the well of a
crystallization plate.

o On a siliconized glass coverslip, mix 1-2 uL of the protein solution with an equal volume of
the reservoir solution.

o Invert the coverslip and place it over the well, sealing it with grease to create a closed
system.

e Incubation and Observation:
o Incubate the crystallization plate at a constant temperature (e.g., 4°C or 20°C).

o Periodically observe the drops under a microscope for the formation of crystals over
several days to weeks.

o Cryoprotection:

o Anotable advantage of pentaerythritol propoxylate is that it can also act as a
cryoprotectant.[9][10] This means that for X-ray diffraction analysis at cryogenic
temperatures, crystals grown in solutions containing a high concentration of
pentaerythritol propoxylate may not require an additional cryoprotectant step before
being flash-cooled in liquid nitrogen.[10]

Safety and Toxicology
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Pentaerythritol propoxylate is generally considered to have low toxicity.[9] However, as with
any chemical, appropriate safety precautions should be taken in a laboratory setting.

Toxicological Endpoint Result
Acute Oral Toxicity (LD50, rat) > 2,500 mg/kg
Acute Dermal Toxicity (LD50, rat) > 2,000 mg/kg
Skin Corrosion/Irritation (rabbit) No skin irritation
Serious Eye Damage/Irritation (rabbit) No eye irritation
Skin Sensitization (mouse) Does not cause skin sensitization
Germ Cell Mutagenicity (Ames test) Negative
Diagrams

Protein Crystallization Workflow

The following diagram illustrates the general workflow for protein crystallization using
pentaerythritol propoxylate as a precipitant.
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Protein Crystallization Workflow using Pentaerythritol Propoxylate
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Caption: A flowchart of the protein crystallization process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. CN102320936A - Synthesis method for pentaerythritol ethyoxyl or propyl compound -
Google Patents [patents.google.com]

o 3. US5741956A - Process for the preparation of pentaerythritol - Google Patents
[patents.google.com]

e 4. scientificlabs.co.uk [scientificlabs.co.uk]
o 5. researchgate.net [researchgate.net]

e 6. What is the application of pentaerythritol in various industries? - News - Zibo Anquan
Chemical Co., [zbagchem.com]

e 7. PENTAERYTHRITOL PROPOXYLATE | 9051-49-4 [chemicalbook.com]

» 8. Chemical Approaches to Synthetic Drug Delivery Systems for Systemic Applications -
PMC [pmc.ncbi.nim.nih.gov]

¢ 9. Pentaerythritol propoxylate: a new crystallization agent and cryoprotectant induces crystal
growth of 2-methylcitrate dehydratase - PubMed [pubmed.ncbi.nim.nih.gov]

e 10. Controlled Drug Delivery Systems: Current Status and Future Directions - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Pentaerythritol
Propoxylate for Researchers and Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255821#what-is-pentaerythritol-propoxylate-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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